ethyl 1-[(dimethylamino)sulfonyl]-4-(2-phenoxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(dimethylsulfamoyl)-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H28N2O5S/c1-4-24-17(21)18(12-15-25-16-8-6-5-7-9-16)10-13-20(14-11-18)26(22,23)19(2)3/h5-9H,4,10-15H2,1-3H3
• InChI Key: OBUXTAFPEIDIOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)S(=O)(=O)N(C)C)CCOC2=CC=CC=C2
• Molecular Formula: C18H28N2O5S
• Molecular Weight: 384.5 g/mol

Description

Ethyl 1-[(dimethylamino)sulfonyl]-4-(2-phenoxyethyl)-4-piperidinecarboxylate, commonly known as SDP-4, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the class of piperidinecarboxylates and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of SDP-4 is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to interact with the GABAergic system, which plays a crucial role in the regulation of neuronal excitability. SDP-4 has also been shown to interact with the opioid system, which is involved in pain modulation and addiction.
Biochemical and Physiological Effects:
SDP-4 has been shown to exhibit various biochemical and physiological effects, including anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to modulate the activity of certain neurotransmitters, including GABA and opioids. In addition, SDP-4 has been shown to have a low toxicity profile, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of SDP-4 is its potential use in the development of new drugs for various medical conditions. It has also been shown to have a low toxicity profile, making it a safer alternative to other compounds. However, one of the limitations of SDP-4 is its complex synthesis method, which requires specific chemicals and equipment. This can make it difficult to produce large quantities of the compound for research purposes.

Future Directions

There are several future directions for the research of SDP-4. One area of interest is the development of new drugs based on SDP-4 for the treatment of various medical conditions. Another area of interest is the study of the mechanism of action of SDP-4, which can provide insights into its potential applications. Further research is also needed to explore the potential use of SDP-4 in the treatment of drug addiction and withdrawal symptoms. In addition, the synthesis method of SDP-4 can be further optimized to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of SDP-4 involves a multi-step process that requires specific chemicals and equipment. The first step involves the reaction of 2-phenoxyethanol with piperidine in the presence of a base such as potassium carbonate. The resulting product is then reacted with ethyl chloroformate to form ethyl 4-(2-phenoxyethyl)piperidine-1-carboxylate. In the next step, the product is reacted with dimethyl sulfone in the presence of a base such as triethylamine to form ethyl 1-[(dimethylamino)sulfonyl]-4-(2-phenoxyethyl)-4-piperidinecarboxylate (SDP-4). The final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

SDP-4 has potential applications in various areas of scientific research, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties, making it a potential candidate for the development of new drugs. SDP-4 has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.